Cas no 110821-33-5 (Ethyl 1-(4-chlorophenyl)-1H-pyrazole-4-carboxylate)
110821-33-5 structure
Product Name:Ethyl 1-(4-chlorophenyl)-1H-pyrazole-4-carboxylate
CAS No:110821-33-5
MF:C12H11ClN2O2
MW:250.680941820145
CID:95248
PubChem ID:13802157
Update Time:2025-04-18
Ethyl 1-(4-chlorophenyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 1-(4-chlorophenyl)-1H-pyrazole-4-carboxylate
- ethyl 1-(4-chlorophenyl)pyrazole-4-carboxylate
- 1-(4-Chlorophenyl)-1H-pyrazole-4-carboxylic acid ethyl ester
- AUAPXECZFJCYSJ-UHFFFAOYSA-N
- AKOS015899871
- ETHYL1-(4-CHLOROPHENYL)-1H-PYRAZOLE-4-CARBOXYLATE
- SCHEMBL8341099
- 110821-33-5
- DTXSID30549896
- 1H-Pyrazole-4-carboxylic acid, 1-(4-chlorophenyl)-, ethyl ester
- DB-323031
-
- Inchi: 1S/C12H11ClN2O2/c1-2-17-12(16)9-7-14-15(8-9)11-5-3-10(13)4-6-11/h3-8H,2H2,1H3
- InChI Key: AUAPXECZFJCYSJ-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)N1C=C(C(=O)OCC)C=N1
Computed Properties
- Exact Mass: 250.05103
- Monoisotopic Mass: 250.0509053g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 44.1Ų
Experimental Properties
- Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 127-129 ºC (ethanol )
- Solubility: Very slightly soluble (0.35 g/l) (25 º C),
- PSA: 44.12
Ethyl 1-(4-chlorophenyl)-1H-pyrazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A049003673-1g |
Ethyl 1-(4-chlorophenyl)-1H-pyrazole-4-carboxylate |
110821-33-5 | 95% | 1g |
$400.00 | 2023-09-04 | |
| Chemenu | CM188508-5g |
ethyl 1-(4-chlorophenyl)-1H-pyrazole-4-carboxylate |
110821-33-5 | 95% | 5g |
$634 | 2021-08-05 | |
| Chemenu | CM188508-1g |
ethyl 1-(4-chlorophenyl)-1H-pyrazole-4-carboxylate |
110821-33-5 | 95% | 1g |
$2376 | 2023-02-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1757166-1g |
Ethyl 1-(4-chlorophenyl)-1h-pyrazole-4-carboxylate |
110821-33-5 | 98% | 1g |
¥25200.00 | 2024-08-09 |
Ethyl 1-(4-chlorophenyl)-1H-pyrazole-4-carboxylate Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
110821-33-5 (Ethyl 1-(4-chlorophenyl)-1H-pyrazole-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk